Cas no 3539-42-2 (4,4'-Isopropylidenediphenoxyacetic Acid)

• Product Name: 4,4'-Isopropylidenediphenoxyacetic Acid
• CAS No: 3539-42-2
• MF: C₁₉H₂₀O₆
• MW: 344.358506202698
• MDL: MFCD00060114
• CID: 315569
• PubChem ID: 87571711
• Update Time: 2025-04-19

4,4'-Isopropylidenediphenoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis-
• 4,4'-Isopropylidenediphenoxyacetic Acid
• 2-[4-[2-[4-(carboxymethoxy)phenyl]propan-2-yl]phenoxy]acetic acid
• 4,4'-isopropylidenebisphenyldioxyacetic acid
• Bisphenol A O,O-Diacetic Acid
• I0356
• SCHEMBL3389094
• 2,2'-{Propane-2,2-diylbis[(4,1-phenylene)oxy]}diacetic acid
• ZYGPJSLWIIMUMO-UHFFFAOYSA-N
• DTXSID30493966
• 3539-42-2
• 4-[1-(4-Carboxymethoxyphenyl)-1-methylethyl]phenoxy-acetic Acid
• 2,2'-(4,4'-(propane-2,2-diyl)bis(4,1-phenylene))bis(oxy)diacetic acid
• MFCD00060114
• T72351
• 2,2'-((Propane-2,2-diylbis(4,1-phenylene))bis(oxy))diacetic acid
• 4-[1-(4-Carboxymethoxyphenyl)-1-methylethyl]phenoxyacetic acid
• FT-0634893
• DB-048792
• 4,4-ISOPROPYLIDENEDIPHENOXYACETIC ACID
• 4-{2-[4-(CARBOXYMETHOXY)PHENYL]PROPAN-2-YL}PHENOXYACETIC ACID

• MDL： MFCD00060114
• Inchi： 1S/C19H20O6/c1-19(2,13-3-7-15(8-4-13)24-11-17(20)21)14-5-9-16(10-6-14)25-12-18(22)23/h3-10H,11-12H2,1-2H3,(H,20,21)(H,22,23)
• InChI Key： ZYGPJSLWIIMUMO-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OCC(=O)O

Computed Properties

• Exact Mass: 344.12600
• Monoisotopic Mass: 344.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.3±0.1 g/cm3
• Melting Point: 177.0 to 180.0 deg-C
• Boiling Point: 542.8±50.0 °C at 760 mmHg
• Flash Point: 193.9±23.6 °C
• Refractive Index: 1.574
• PSA: 93.06000
• LogP: 2.93930
• Solubility: Not determined
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

4,4'-Isopropylidenediphenoxyacetic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals High Polymer Materials